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Compound of Interest

Compound Name: Pyrene-PEG5-biotin

Cat. No.: B15145244

A Technical Guide to Pyrene-PEG5-biotin: Properties and Applications

For researchers, scientists, and drug development professionals, Pyrene-PEG5-biotin is a
versatile molecule that combines the fluorescent properties of pyrene with the high-affinity
binding of biotin, connected by a flexible polyethylene glycol (PEG) spacer. This guide provides
an in-depth look at its chemical and physical properties, alongside detailed experimental
protocols for its application in various research contexts.

Core Properties of Pyrene-PEG5-biotin

Pyrene-PEG5-biotin is a heterobifunctional molecule designed for fluorescence-based
detection and biotin-based affinity capture of biological molecules. The pyrene moiety serves
as a fluorescent probe, while the biotin group allows for strong and specific binding to
streptavidin and avidin. The PEGS5 linker enhances solubility in aqueous solutions and provides
a flexible spacer arm to minimize steric hindrance.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for Pyrene-PEG5-biotin is presented in Table 1. It is
important to note that while the molecular formula and weight are specific to the PEG5 variant,
some spectroscopic properties are based on data for similar Pyrene-PEG-biotin compounds or
the pyrene fluorophore itself, as specific data for the PEG5 conjugate is not always available.
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Property Value Source
Molecular Formula C39H50N408S --INVALID-LINK--
Molecular Weight ~734.9 g/mol --INVALID-LINK--
Purity >95% --INVALID-LINK--
Excitation Wavelength (Aex) ~339 nm (for Pyrene-PEG-Biotin)
Emission Wavelength (Aem) ~384 nm (for Pyrene-PEG-Biotin)
Fluorescence Quantum Yield

~0.32 (for pyrene)[1]
(PF)
Biotin-Streptavidin Dissociation

~10-14-10"15M [2][3]
Constant (Kd)
Storage Conditions -20°C, protected from light --INVALID-LINK--

N Soluble in DMSO, DMF, and
Solubility --INVALID-LINK--
aqueous huffers

Molecular Structure and Functional Relationships

The structure of Pyrene-PEG5-biotin is designed for multifunctionality. The logical relationship
between its constituent parts is illustrated in the diagram below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://omlc.org/spectra/PhotochemCAD/html/pyrene.html
https://en.wikipedia.org/wiki/Streptavidin
https://www.thermofisher.com/it/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/avidin-biotin-interaction.html
https://www.benchchem.com/product/b15145244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pyrene Fluorophore

Covalent Bond

PEGS5 Linker

Covalent Bond

Biotin

High-Affinity Non-Covalent Binding
(Kd ~10-14 - 10-15 M)

Streptavidin/Avidin

Click to download full resolution via product page
Fig. 1: Molecular components of Pyrene-PEG5-biotin.

Experimental Protocols
General Synthesis of Pyrene-PEG5-biotin

While a specific, detailed synthesis protocol for Pyrene-PEG5-biotin is not readily available in
the public domain, a general synthetic strategy involves the formation of a stable amide bond
between a pyrene derivative containing a carboxylic acid and an amine-terminated PEG5-

biotin.

Materials:

e 1-Pyrenecarboxylic acid
e Amine-PEG5-biotin

e Coupling agents (e.g., EDC/NHS or HATU)
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Anhydrous DMF or DMSO
Reaction vessel

Purification system (e.g., HPLC)

Methodology:

Dissolve 1-pyrenecarboxylic acid in anhydrous DMF.

Add the coupling agents (e.g., EDC and NHS) to the solution to activate the carboxylic acid
group.

In a separate vessel, dissolve Amine-PEG5-biotin in anhydrous DMF.
Add the Amine-PEGb5-biotin solution to the activated pyrenecarboxylic acid solution.

Allow the reaction to proceed at room temperature for several hours to overnight, with
stirring.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or LC-MS).

Upon completion, purify the product using reverse-phase HPLC to isolate Pyrene-PEG5-
biotin.

Characterize the final product by mass spectrometry and NMR to confirm its identity and
purity.

The following diagram illustrates the general workflow for the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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